1-(2,3-Dichlorophenyl)cyclopentanecarboxylic Acid 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic Acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC15751960
InChI: InChI=1S/C12H12Cl2O2/c13-9-5-3-4-8(10(9)14)12(11(15)16)6-1-2-7-12/h3-5H,1-2,6-7H2,(H,15,16)
SMILES:
Molecular Formula: C12H12Cl2O2
Molecular Weight: 259.12 g/mol

1-(2,3-Dichlorophenyl)cyclopentanecarboxylic Acid

CAS No.:

Cat. No.: VC15751960

Molecular Formula: C12H12Cl2O2

Molecular Weight: 259.12 g/mol

* For research use only. Not for human or veterinary use.

1-(2,3-Dichlorophenyl)cyclopentanecarboxylic Acid -

Specification

Molecular Formula C12H12Cl2O2
Molecular Weight 259.12 g/mol
IUPAC Name 1-(2,3-dichlorophenyl)cyclopentane-1-carboxylic acid
Standard InChI InChI=1S/C12H12Cl2O2/c13-9-5-3-4-8(10(9)14)12(11(15)16)6-1-2-7-12/h3-5H,1-2,6-7H2,(H,15,16)
Standard InChI Key CTXBJKGVPYIQTR-UHFFFAOYSA-N
Canonical SMILES C1CCC(C1)(C2=C(C(=CC=C2)Cl)Cl)C(=O)O

Introduction

1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid is an organic compound characterized by its unique molecular structure, which includes a cyclopentane ring substituted with a dichlorophenyl group and a carboxylic acid functional group. This compound is notable for its potential applications in pharmaceuticals and organic synthesis due to its versatile chemical properties.

Synthesis Methods

The synthesis of 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid typically involves reactions between cyclopentanecarboxylic acid and 2,3-dichlorobenzene. The choice of synthesis method depends on the availability of starting materials and the desired yield.

Synthesis MethodStarting MaterialsYield
Friedel-Crafts AcylationCyclopentanecarboxylic acid, 2,3-DichlorobenzeneModerate to High
Grignard ReactionCyclopentylmagnesium bromide, 2,3-Dichlorobenzoyl chlorideHigh
Cross-Coupling ReactionsCyclopentanecarboxylic acid, 2,3-Dichlorophenylboronic acidVariable

Biological Activity and Potential Applications

Compounds with similar structures to 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid have shown varying degrees of biological activity, including anti-inflammatory and analgesic properties. The compound itself is being researched for its potential applications in pharmaceuticals and organic synthesis.

CompoundStructural FeaturesBiological Activity
2-(4-Chlorophenyl)propanoic AcidPropanoic acid derivativeAnti-inflammatory
1-(4-Chlorophenyl)cyclohexanecarboxylic AcidCyclohexane substituted with chlorophenylVarious biological activities
3-(2,4-Dichlorophenyl)propanoic AcidPropanoic acid with dichlorinated phenylAgricultural applications

Research Findings and Future Directions

Research on 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid is ongoing, with a focus on its synthesis, characterization, and potential biological activities. Future studies may explore its interactions with cellular receptors or enzymes, which could lead to new applications in medicine or agriculture.

Given the limited availability of specific research articles directly focused on 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid, further investigation into its properties and applications is warranted. The compound's unique structure suggests potential for diverse chemical and biological applications, making it an interesting subject for continued research in organic chemistry and pharmacology.

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